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Abstract

This document provides detailed application notes and protocols for the preparation and use of
QX-314 bromide stock solutions in electrophysiology research. QX-314 is a membrane-
impermeable quaternary derivative of lidocaine that functions as a voltage-gated sodium
channel blocker when applied intracellularly.[1][2] This property makes it a valuable tool for
selectively blocking action potentials in targeted cells during patch-clamp recording, without
affecting surrounding neurons.[3] This guide covers solution preparation, storage, and a
detailed protocol for its application in whole-cell patch-clamp experiments.

Data Presentation
Quantitative Data Summary

The following tables summarize key quantitative data for the preparation and use of QX-314
bromide solutions.
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Property Value Notes References

May vary slightly
Molecular Weight 343.31 g/mol between batches due
to hydration.

Solubility in Water Up to 100 mM [1]14]

Solubility in DMSO > 25.55 mg/mL

Solubility in PBS (pH

10 mg/mL
7.2)

Stable for = 4 years
_ Room temperature
Solid Storage ) under these [1][5]
(desiccate) -
conditions.

) Prepare and use on
Stock Solution

Up to 1 month the same day if [1]
Storage (-20°C) ]
possible.
Stock Solution For longer-term
Up to 6 months
Storage (-80°C) storage.

Concentration
Typical Intracellular depends on the
) 0.2-10 mM o [6][7]
Concentration specific ion channels

being targeted.

Common Intracellular Solution Composition with QX-314

This table provides an example of a common intracellular solution used for whole-cell patch-
clamp recordings where sodium channels are blocked.
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Component Concentration (mM) Purpose

Primary potassium salt to
K-Gluconate 115-135 mimic intracellular

environment.

KCI 4-20 Chloride salt.
HEPES 10 pH buffer.
EGTA 0.2-1 Calcium chelator.
Energy source for cellular
Mg-ATP 2-4
processes.
Energy source for cellular
Na-GTP 0.3-0.5
processes.
) Voltage-gated sodium channel
QX-314 Bromide 1-5
blocker.
) ) o ) For post-hoc cell labeling and
Biocytin/Neurobiotin (Optional) 0.1-0.5%

morphological analysis.

Signaling Pathway and Experimental Workflow
Signaling Pathway of Intracellular QX-314

The following diagram illustrates the mechanism of action for intracellular QX-314. Being
membrane-impermeable, it requires direct introduction into the cytoplasm, typically via a patch
pipette during whole-cell recording. Once inside, it blocks voltage-gated sodium channels from
the intracellular side, preventing sodium influx and thereby inhibiting the generation and
propagation of action potentials.
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Mechanism of intracellular QX-314 action.

Experimental Workflow for Patch-Clamp Recording with
QX-314

The workflow below outlines the key stages of preparing for and conducting a whole-cell patch-
clamp experiment utilizing an intracellular solution containing QX-314.
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Workflow for using QX-314 in patch-clamp.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1680413?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols
Protocol 1: Preparation of QX-314 Bromide Stock
Solution (100 mM in Water)

Materials:

e QX-314 bromide powder (MW: 343.31 g/mol )

Ultrapure water (e.g., Milli-Q or equivalent)

Vortex mixer

Sterile microcentrifuge tubes

Calibrated analytical balance

Procedure:

Weighing: Accurately weigh out 34.33 mg of QX-314 bromide powder.

» Dissolving: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of ultrapure
water to the tube.

e Mixing: Vortex the solution until the QX-314 bromide is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.

 Aliquoting and Storage:

o For short-term storage (up to one month), aliquot the stock solution into smaller volumes
in sterile microcentrifuge tubes and store at -20°C.[1]

o For long-term storage (up to six months), store the aliquots at -80°C.

o Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Intracellular Solution for
Whole-Cell Patch-Clamp with QX-314
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Materials:

e QX-314 bromide stock solution (100 mM)

o K-Gluconate

» KCI

e HEPES

« EGTA

e« Mg-ATP

e Na-GTP

o Ultrapure water

e KOH or CsOH (for pH adjustment)

e Osmometer

0.22 um syringe filter
Procedure:

e Prepare Base Intracellular Solution: In a sterile container, dissolve all components except for
Mg-ATP, Na-GTP, and QX-314 bromide in approximately 90% of the final volume of
ultrapure water. A common practice is to add the main salt (e.g., K-Gluconate) last to allow
for osmolarity adjustments.[8]

o Adjust pH: Adjust the pH of the solution to 7.2-7.4 using KOH (for potassium-based
solutions) or CsOH (for cesium-based solutions).[8]

o Adjust Osmolarity: Measure the osmolarity of the solution. Adjust it to be 10-20 mOsm lower
than the extracellular solution (ACSF) to ensure a good seal.[8] This is typically in the range
of 280-290 mOsm. Add ultrapure water or the primary salt to adjust as needed.
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e Add Final Components: On the day of the experiment, thaw an aliquot of the base
intracellular solution. Add the appropriate volumes of Mg-ATP, Na-GTP, and the QX-314
bromide stock solution to achieve the desired final concentrations. For example, to make a
final concentration of 5 mM QX-314, add 50 pL of the 100 mM stock solution to 950 pL of the
base intracellular solution.

» Final Mixing and Filtration: Gently mix the final solution. Before use, filter the solution through
a 0.22 um syringe filter to remove any precipitates or microbial contamination.[9][10] Keep
the final intracellular solution on ice for the duration of the experiment.

« Filling the Patch Pipette: Use a microloader pipette tip to carefully back-fill the borosilicate
glass patch pipette with the filtered intracellular solution, ensuring no air bubbles are trapped
in the tip.[9][10]

Safety Precautions

» Always wear appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses, when handling QX-314 bromide and preparing solutions.

o Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.
¢ QX-314 bromide is for research use only and is not intended for human or veterinary use.[1]

By following these detailed protocols and application notes, researchers can confidently
prepare and utilize QX-314 bromide solutions to effectively block voltage-gated sodium
channels in their electrophysiological studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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